Cas no 1089686-81-6 (4-4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1-piperazineethanol)

• Product Name: 4-4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1-piperazineethanol
• CAS No: 1089686-81-6
• MF: C₁₈H₂₉BN₂O₃
• MW: 332.245465040207
• CID: 2106917
• PubChem ID: 58486385
• Update Time: 2024-01-16

4-4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1-piperazineethanol Chemical and Physical Properties

Names and Identifiers

• 4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1-Piperazineethanol
• KOZNFQPCVMZWRA-UHFFFAOYSA-N
• 2-(4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperazin-1-yl)ethanol
• SCHEMBL586151
• 2-[4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperazin-1-yl]ethanol
• 1089686-81-6
• 4-4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1-piperazineethanol

• Inchi： 1S/C18H29BN2O3/c1-17(2)18(3,4)24-19(23-17)15-5-7-16(8-6-15)21-11-9-20(10-12-21)13-14-22/h5-8,22H,9-14H2,1-4H3
• InChI Key： KOZNFQPCVMZWRA-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)N2CCN(CCO)CC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 332.2271230g/mol
• Monoisotopic Mass: 332.2271230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.2